2-(4-{[4-(trifluoromethyl)benzyl]oxy}phenyl)-7,8-dihydro-5(6H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-{[4-(trifluoromethyl)benzyl]oxy}phenyl)-7,8-dihydro-5(6H)-quinazolinone” is a chemical compound with the molecular formula C22H17F3N2O2 . It has an average mass of 398.378 Da and a monoisotopic mass of 398.124207 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinazolinone core, which is a bicyclic system containing a benzene ring fused to a quinazoline, a type of nitrogen-containing heterocycle . It also contains a trifluoromethyl group attached to a benzyl group, which is further linked to the quinazolinone core through an ether linkage .Scientific Research Applications
- Phthalocyanines (Pcs) are versatile compounds with applications in various scientific fields. These include:
- Chemical Sensors : Pcs can be employed as sensing materials due to their sensitivity to specific analytes, such as gases or ions .
- Catalysts : Metallo Pcs exhibit catalytic activity in various reactions .
- Photodynamic Therapy (PDT) : Pcs can generate reactive oxygen species upon light activation, making them useful for PDT in cancer treatment .
- Electrochromic Agents : Pcs can change color reversibly upon electrochemical stimulation, finding applications in displays and smart windows .
- Dyes and Pigments : Pcs are used as colorants in inks, paints, and textiles .
- Liquid Crystals : Pcs can act as liquid crystal components .
- Electrocatalysis : Pcs participate in electrochemical reactions .
- Solar Energy Conversion : Pcs can be incorporated into solar cells .
- One limitation of metal-free and metallo Pcs is their poor solubility in organic solvents . However, the compound you mentioned could potentially address this issue by introducing solubilizing groups.
Phthalocyanine Derivatives and Spectroelectrochemical Properties
Solubility Enhancement Strategies
Visible-Light-Promoted S-Trifluoromethylation
properties
IUPAC Name |
2-[4-[[4-(trifluoromethyl)phenyl]methoxy]phenyl]-7,8-dihydro-6H-quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F3N2O2/c23-22(24,25)16-8-4-14(5-9-16)13-29-17-10-6-15(7-11-17)21-26-12-18-19(27-21)2-1-3-20(18)28/h4-12H,1-3,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCCJPZHMQCTRKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC(=NC=C2C(=O)C1)C3=CC=C(C=C3)OCC4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.